Cas no 54155-69-0 ( )

• Product Name: &nbsp
• CAS No: 54155-69-0
• MF: C₁₉H₃₃NO
• MW: 291.471425771713
• CID: 939925
• PubChem ID: 311808
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6,9a,11a-trimethyl-1,2,3,3a,3b,4,5,5a,7,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinolin-1-ol
• 54155-69-0
• DTXSID70309850
• NSC217373
• NSC-217373
•  

• Inchi： 1S/C19H33NO/c1-18-10-4-12-20(3)16(18)7-5-13-14-6-8-17(21)19(14,2)11-9-15(13)18/h13-17,21H,4-12H2,1-3H3
• InChI Key： IUJYBMSTSUVVQM-UHFFFAOYSA-N
• SMILES： OC1CCC2C1(C)CCC1C3(C)CCCN(C)C3CCC12

Computed Properties

• Exact Mass: 291.25639
• Monoisotopic Mass: 291.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47